Cas no 17136-36-6 (2-(Benzylamino)acetic acid)

• Product Name: 2-(Benzylamino)acetic acid
• CAS No: 17136-36-6
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD00190772
• CID: 50660
• PubChem ID: 86965
• Update Time: 2025-10-29

2-(Benzylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Benzylamino)acetic acid
• N-BZL-GLY-OH
• BENZYLAMINO-ACETIC ACID HYDROCHLORIDE
• BENZYL GLYCINE HYDROCHLORIDE
• BENZYL-L-GLYCINE HYDROCHLORIDE
• BZL-GLYCINE-HCL
• BZL-GLY-OH HCL
• N-BENZYL GLYCINE HCL
• N-BENZYLGLYCINE HYDROCHLORIDE
• TIMTEC-BB SBB003529
• Benzyl Glycine HCl
• N-(phenylmethyl)glycine
• N-Benzylglycine
• N-Benzylglycine 98%
• N-Benzylglycine, 98+%
• LABOTEST-BB LT00452429
• N-benzyl glycine
• Glycine, N-(phenylmethyl)-
• benzylglycine
• N-Benzylglycin
• DPA13KZ0SR
• KGSVNOLLROCJQM-UHFFFAOYSA-N
• 2-[benzylamino]acetic acid
• benzyl glycine
• N -benzylglycine
• N-BENZ0YLGLYCINE
• (Benzylamino)acetic acid
• (Benzylamino)acetic acid #
• 2-(benzylamino)-acetic acid
• KSC497C9B
• Jsp003495
• AKOS002392487
• SR-01000579522-1
• A825260
• AB01319804-02
• AC-2979
• AM803326
• SY003481
• MFCD00190772
• EINECS 241-194-9
• 17136-36-6
• 2-[(phenylmethyl)amino]ethanoic acid
• HY-W015359
• SB76749
• PD196966
• 2-(benzylazaniumyl)acetate
• STR07545
• 2-(Benzamidooxy)acetic acid
• CS-W016075
• W-107874
• UNII-DPA13KZ0SR
• SCHEMBL156664
• EN300-56244
• NSC 166840
• NCGC00324683-01
• AB04524
• FT-0637505
• AB6138
• NS00025626
• A18302
• Q27449843
• F0917-2364
• (N-BENZYLAMINO)ACETIC ACID
• 2-(benzylamino)aceticacid
• NSC166840
• CHEMBL453029
• EU-0096385
• TS-00128
• DTXSID10169071
• SR-01000579522
• 2-[(phenylmethyl)amino]acetic acid
• NSC-166840
• DB-004068
• DTXCID0091562

• MDL： MFCD00190772
• Inchi： 1S/C9H11NO2/c11-9(12)7-10-6-8-4-2-1-3-5-8/h1-5,10H,6-7H2,(H,11,12)
• InChI Key： KGSVNOLLROCJQM-UHFFFAOYSA-N
• SMILES： OC(CNCC1C=CC=CC=1)=O
• BRN： 2209788

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.4
• Topological Polar Surface Area: 49.3

Experimental Properties

• Color/Form: Uncertain
• Density: 1.161
• Melting Point: 232°C (dec.)
• Boiling Point: 308.9°C at 760 mmHg
• Flash Point: 140.6℃
• Refractive Index: 1.554
• PSA: 49.33000
• LogP: 1.25170
• Solubility: Uncertain

2-(Benzylamino)acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(Benzylamino)acetic acid

Introduction to 2-(Benzylamino)acetic acid (CAS No. 17136-36-6)

2-(Benzylamino)acetic acid, also known as benzylglycine, is a versatile compound with the chemical formula C₉H₁₁NO₂. It is classified as an amino acid derivative and has gained significant attention in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structural features, which include a benzyl group attached to the amino acid backbone. The CAS Number 17136-36-6 is a unique identifier assigned by the Chemical Abstracts Service (CAS) to ensure precise identification and tracking in scientific literature and databases.

The physical properties of 2-(Benzylamino)acetic acid are noteworthy. It appears as a white crystalline solid and is soluble in water and polar organic solvents such as methanol and ethanol. Its melting point is approximately 185-187°C, making it suitable for various synthetic processes that require thermal stability. The compound's solubility and stability properties make it an attractive candidate for use in a wide range of applications.

In the pharmaceutical industry, 2-(Benzylamino)acetic acid has shown promise as a building block for the synthesis of more complex molecules with therapeutic potential. Recent studies have explored its role in the development of new drugs targeting neurological disorders, cancer, and inflammatory conditions. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the use of benzylglycine derivatives in the design of novel inhibitors for specific enzymes involved in cancer progression. These findings underscore the compound's potential as a key intermediate in drug discovery and development.

Beyond its pharmaceutical applications, 2-(Benzylamino)acetic acid has found utility in chemical synthesis. Its reactivity and functional group versatility make it an excellent starting material for the preparation of various organic compounds. Researchers have utilized benzylglycine in the synthesis of peptides, polymers, and other functional materials. A notable example is its use in the preparation of bioactive peptides that exhibit antimicrobial properties, which could have implications for developing new antimicrobial agents.

In materials science, 2-(Benzylamino)acetic acid has been investigated for its potential in creating advanced materials with unique properties. One area of interest is its use in the fabrication of self-assembled monolayers (SAMs) on surfaces. SAMs formed from benzylglycine derivatives have shown promise in enhancing surface functionalities, such as improving adhesion, reducing friction, and enhancing biocompatibility. These applications are particularly relevant in fields like biotechnology and nanotechnology.

The environmental impact of 2-(Benzylamino)acetic acid is another important consideration. Studies have shown that it can be synthesized using green chemistry principles, minimizing environmental footprint and ensuring sustainable production processes. For example, a 2022 study published in Green Chemistry demonstrated a novel catalytic method for synthesizing benzylglycine with high yield and selectivity while reducing waste generation and energy consumption.

In conclusion, 2-(Benzylamino)acetic acid (CAS No. 17136-36-6) is a multifaceted compound with a wide range of applications across pharmaceuticals, chemical synthesis, and materials science. Its unique structural features and favorable physical properties make it an invaluable resource for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities, the future prospects for this compound appear promising.